Cas no 2757731-86-3 (5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride)

• Product Name: 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride
• CAS No: 2757731-86-3
• MF: C₇H₂₀Cl₂N₂O
• MW: 219.15
• CID: 5140992
• PubChem ID: 156588199
• Update Time: 2025-06-12

5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2757731-86-3
• BS-48579
• 5-[(2-aminoethyl)amino]pentan-1-ol dihydrochloride
• 5-(2-aminoethylamino)pentan-1-ol;dihydrochloride
• F74506
• 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride
• 5-((2-Aminoethyl)amino)pentan-1-ol diHCl

• Inchi： 1S/C7H18N2O.2ClH/c8-4-6-9-5-2-1-3-7-10;;/h9-10H,1-8H2;2*1H
• InChI Key： PANFMRMUJBAHIT-UHFFFAOYSA-N
• SMILES： OCCCCCNCCN.Cl.Cl

Computed Properties

• Exact Mass: 218.0952687g/mol
• Monoisotopic Mass: 218.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 59.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride

Recent Advances in the Study of 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride (CAS: 2757731-86-3)

The compound 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride (CAS: 2757731-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional molecule, characterized by its amino and hydroxyl groups, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases.

One of the key research directions involves the utilization of 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride as a linker or spacer in the design of novel drug conjugates. Its structural flexibility and reactivity make it an ideal candidate for connecting pharmacophores or targeting moieties in antibody-drug conjugates (ADCs) and small-molecule prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the pharmacokinetic properties of anticancer agents when used as part of a cleavable linker system.

In the field of neuroscience, researchers have investigated the compound's potential as a precursor for neurotransmitter analogs. The presence of both primary and secondary amine groups in its structure allows for diverse chemical modifications, enabling the synthesis of compounds that can modulate neurotransmitter systems. Recent preclinical studies have shown promising results in developing derivatives that target monoamine transporters, with potential applications in treating neurological disorders.

The synthetic accessibility of 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly important for scaling up production to meet the growing demand in pharmaceutical development.

From a safety perspective, recent toxicological studies have provided valuable data on the compound's pharmacological profile. While generally well-tolerated in experimental models, researchers have noted the importance of careful dosage considerations due to its polyamine-like characteristics. These findings have informed the design of safer derivatives and conjugates for therapeutic applications.

Looking forward, the unique chemical properties of 5-((2-Aminoethyl)amino)pentan-1-ol dihydrochloride continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, particularly in overcoming biological barriers such as the blood-brain barrier. The compound's versatility ensures its ongoing relevance in pharmaceutical innovation, with several patent applications filed in recent years covering novel applications and derivatives.